Cas no 1259519-59-9 (trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride)

• Product Name: trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride
• CAS No: 1259519-59-9
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 4554737
• Update Time: 2025-10-21

trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride
• (E)-4-(DiMethylaMino)-2-butenoic Acid-d6 Hydrochloride
• (E)-4-(DiMethylaMino)but-2-enoic Acid-d6 Hydrochloride
• (E)-4-(dimethyl-d6-amino)but-2-enoic acid hydrochloride

• Inchi： 1S/C6H11NO2.ClH/c1-7(2)5-3-4-6(8)9;/h3-4H,5H2,1-2H3,(H,8,9);1H/b4-3+;
• InChI Key： UUHNQHFOIVLAQX-BJILWQEISA-N
• SMILES： C(/C=C/CN(C)C)(O)=O.Cl

Additional information on trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride

trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride: A Comprehensive Overview

trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride (CAS No. 1259519-59-9) is a highly specialized compound with significant applications in various fields of science and technology. This compound, also referred to as d6-trans-4-DMAcro-HCl, has garnered attention due to its unique chemical properties and potential uses in drug development, material science, and analytical chemistry. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its structure, reactivity, and functional applications.

The trans configuration of this compound plays a pivotal role in determining its physical and chemical properties. The d6 designation indicates the presence of six deuterium atoms, which are strategically incorporated into the molecule to facilitate advanced spectroscopic studies, particularly in nuclear magnetic resonance (NMR) spectroscopy. This deuterated version is highly valuable for researchers studying molecular dynamics, reaction mechanisms, and stereochemical outcomes.

Recent studies have highlighted the importance of trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been explored in various drug design strategies. For instance, researchers have utilized this compound to synthesize potential anti-inflammatory and neuroprotective agents, leveraging its unique electronic and steric properties.

In the realm of material science, trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride has shown promise as a building block for advanced polymers and hybrid materials. Its ability to form stable covalent bonds under specific reaction conditions makes it an attractive candidate for developing high-performance materials with tailored properties. Recent breakthroughs in polymer chemistry have demonstrated its potential in creating biocompatible polymers for medical applications.

The synthesis of trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride involves a multi-step process that combines traditional organic synthesis techniques with modern deuterium labeling methods. The incorporation of deuterium atoms is achieved through carefully controlled reactions that ensure high isotopic purity. This rigorous synthesis process ensures that the final product meets the stringent requirements of academic and industrial research.

From an analytical perspective, trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride serves as an ideal reference compound for calibrating NMR spectrometers and validating experimental setups. Its well-defined chemical shifts and splitting patterns provide researchers with a reliable benchmark for analyzing complex molecular systems. This has significantly contributed to advancements in structural elucidation and reaction monitoring.

Looking ahead, the continued exploration of trans 4-Dimethylaminocrotonic Acid-d6 Hydrochloride is expected to unlock new opportunities across diverse scientific disciplines. Its role as a versatile building block in organic synthesis, coupled with its utility in analytical chemistry, positions it as an essential compound for future research endeavors. As technological advancements continue to shape the scientific landscape, this compound will undoubtedly remain at the forefront of innovation.